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dihydroxypyrimidine

Cat. No.: B034952 Get Quote

An In-depth Technical Guide to 2,5-Diamino-4,6-
dihydroxypyrimidine
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Diamino-4,6-dihydroxypyrimidine is a pyrimidine derivative of significant interest in

medicinal and process chemistry. It primarily serves as a crucial intermediate in the synthesis

of various pharmaceutical compounds, including antiviral and anticancer agents. Its structural

features, particularly the presence of multiple reactive amino and hydroxyl groups, make it a

versatile building block for the creation of more complex molecules. This guide provides a

comprehensive overview of its physical and chemical properties, detailed synthesis protocols,

and its role as a key synthetic intermediate.

Physical and Chemical Properties
Quantitative data for 2,5-Diamino-4,6-dihydroxypyrimidine is primarily available for its

hydrochloride salt, which is the more common commercial form.

Table 1: Physical and Chemical Properties of 2,5-Diamino-4,6-dihydroxypyrimidine and its

Hydrochloride Salt
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Property
2,5-Diamino-4,6-
dihydroxypyrimidine

2,5-Diamino-4,6-
dihydroxypyrimidine
Hydrochloride

Molecular Formula C₄H₆N₄O₂[1] C₄H₆N₄O₂ · HCl[2]

Molecular Weight 142.12 g/mol [1] 178.58 g/mol [2]

Appearance Not specified in searches
White to brown to dark purple

crystalline powder[3]

Melting Point Not specified in searches No data available[2]

Solubility Not specified in searches
Soluble in aqueous

solutions[4]

Purity Not specified in searches ≥ 98% (HPLC)[2][3]

Stability Not specified in searches
Stable under proper

conditions[2]

Storage Not specified in searches Store at 2 - 8 °C[4]

Experimental Protocols
Synthesis of 2,5-Diamino-4,6-dihydroxypyrimidine
Hydrochloride
A common synthetic route to 2,5-diamino-4,6-dihydroxypyrimidine hydrochloride involves a

multi-step process starting from dimethyl malonate and guanidine hydrochloride. The overall

process includes cyclization, nitrosation, reduction, and finally, salt formation.[5]

Step 1: Cyclization

Guanidine hydrochloride, dimethyl malonate, and sodium methoxide are reacted to form a

pyrimidine ring. The molar ratio of the reactants is typically 1:(1.0-1.5):(1.5-3.5) respectively.

[5]

Step 2: Nitrosation
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The product from the cyclization step is reacted with sodium nitrite in an aqueous solution of

sodium hydroxide.[5]

The reaction mixture is heated to 60°C, and then concentrated hydrochloric acid is added

dropwise to adjust the pH to 2-3.[5]

The reaction is maintained at 60°C for 30 minutes, after which the intermediate product is

obtained by cooling, filtration, and drying.[5]

Step 3: Reduction

The nitrosated intermediate is suspended in water and heated to 20-40°C.[5]

Sodium hydrosulfide is then added dropwise, maintaining the temperature between 20-40°C.

[5]

The reaction is allowed to proceed for 0.5-4 hours, after which the pH is adjusted to 0-9 with

an acid to precipitate the product, 2,5-diamino-4,6-dihydroxypyrimidine.[5]

Step 4: Salt Formation

The crude 2,5-diamino-4,6-dihydroxypyrimidine is dissolved in methanol and heated to

35-70°C.[5]

Concentrated hydrochloric acid is then added dropwise, and the reaction is maintained at 50-

80°C for 0.5-4 hours.[5]

Upon cooling, 2,5-diamino-4,6-dihydroxypyrimidine hydrochloride crystallizes and is

collected by filtration and drying.[5]

An alternative method involves the hydrolysis of 5-acetamido-2-amino-4,6-dihydroxypyrimidine

with concentrated hydrochloric acid.[6]

Crude 5-acetamido-2-amino-4,6-dihydroxypyrimidine is heated with concentrated

hydrochloric acid at 70-75°C for 1 hour.[6]

The mixture is then cooled in an ice bath, and the resulting product is filtered, washed with

dilute HCl and acetone, and then dried.[6]
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Role as a Synthetic Intermediate
2,5-Diamino-4,6-dihydroxypyrimidine is a key precursor in the synthesis of other important

chemical entities. A notable example is its use in the preparation of 2,5-diamino-4,6-

dichloropyrimidine, which is a vital intermediate for various pharmaceuticals.

The chlorination of 2,5-diamino-4,6-dihydroxypyrimidine is typically achieved using

phosphorus oxychloride in the presence of a quaternary ammonium chloride or a weak tertiary

amine base hydrochloride.[7]
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Caption: Synthetic workflow for 2,5-Diamino-4,6-dihydroxypyrimidine Hydrochloride.
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Caption: Role as a key intermediate in pharmaceutical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,5-Diamino-4,6-dihydroxypyrimidine | C4H6N4O2 | CID 2733981 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. spectrumchemical.com [spectrumchemical.com]

3. 2,5-Diamino-4,6-dihydroxypyrimidine Hydrochloride, 5G | Labscoop [labscoop.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b034952?utm_src=pdf-body-img
https://www.benchchem.com/product/b034952?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2733981
https://pubchem.ncbi.nlm.nih.gov/compound/2733981
https://www.spectrumchemical.com/media/sds/TCI-D2634.pdf
https://labscoop.com/us/en/product/tci/tci/d2634-5g-25-diamino-46-dihydroxypyrimidine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. nbinno.com [nbinno.com]

5. CN104496911A - Method for synthesizing 2,5-diamino-4,6-dihydroxypyrimidine
hydrochloride - Google Patents [patents.google.com]

6. data.epo.org [data.epo.org]

7. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

To cite this document: BenchChem. [Physical and chemical properties of 2,5-Diamino-4,6-
dihydroxypyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034952#physical-and-chemical-properties-of-2-5-
diamino-4-6-dihydroxypyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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